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Compound of Interest

Compound Name: 11-Mercaptoundecanoic Acid

Cat. No.: B1196176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility and acidity constant (pKa)

of 11-Mercaptoundecanoic Acid (11-MUA), a bifunctional molecule widely utilized in self-

assembled monolayers (SAMs), nanotechnology, and biosensor development. Understanding

these fundamental physicochemical properties is critical for its application in diverse research

and development settings.

Core Properties of 11-Mercaptoundecanoic Acid
11-Mercaptoundecanoic acid is characterized by a long alkyl chain, a terminal thiol (-SH)

group, and a terminal carboxylic acid (-COOH) group. This structure imparts its amphiphilic

nature and its ability to form ordered monolayers on metal surfaces, particularly gold.

Solubility Profile
The solubility of 11-MUA is a crucial parameter for its handling, purification, and application.

The presence of both a polar carboxylic acid head and a nonpolar alkyl chain, along with the

thiol group, results in varied solubility across different solvents.

Quantitative Solubility Data
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Solvent Solubility Observations

Dimethyl Sulfoxide (DMSO)

~40-50 mg/mL[1], 44

mg/mL[2], 200 mg/mL (with

sonication)[3][4]

High solubility. Ultrasonic

treatment can significantly

increase the amount dissolved.

Ethanol ~40-50 mg/mL[1] Good solubility.

Methanol
Sparingly soluble[1][5], Slightly

soluble[6][7][8]

Limited solubility compared to

ethanol and DMSO.

Chloroform
Sparingly soluble[1][5],

Sparingly soluble[6][7][8]

Limited solubility. Often used in

solvent mixtures for

purification.[9]

Water
Very sparingly soluble[1][5],

Insoluble[2]

Poorly soluble in neutral water.

Solubility can be enhanced

with sonication and warming,

but it may precipitate upon

cooling.[1][5]

Qualitative Solubility Information

11-MUA exhibits good solubility in many organic solvents.[9] A mixed solvent system of

chloroform and methanol in a 20:1 ratio has been effectively used for its purification.[9]

Acidity Constant (pKa)
The pKa value is essential for understanding the ionization state of 11-MUA at different pH

values, which in turn influences its solubility in aqueous solutions and its interaction with

surfaces and other molecules. 11-MUA has two ionizable protons: one on the carboxylic acid

group and one on the thiol group.

Ionizable Group Predicted pKa

Carboxylic Acid (-COOH) 4.78 ± 0.10[7][8][10]

Carboxylic Acid (-COOH) 4.95[11]
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The pKa of the thiol group in 11-MUA is not readily available in the provided search results, but

the pKa of thiols can vary depending on the molecular environment.

Experimental Protocols
Detailed methodologies are critical for the accurate determination of solubility and pKa. Below

are generalized protocols based on established methods.

1. Determination of Solubility

This protocol outlines a general method for determining the solubility of an organic compound

like 11-MUA in various solvents.

Materials: 11-Mercaptoundecanoic Acid, selected solvents (e.g., water, ethanol, DMSO),

analytical balance, vortex mixer, temperature-controlled shaker, filtration apparatus (e.g.,

syringe filters), and a method for quantifying the dissolved solute (e.g., HPLC, UV-Vis

spectroscopy).

Procedure:

Add an excess amount of 11-MUA to a known volume of the solvent in a sealed vial.

Agitate the mixture at a constant temperature using a shaker until equilibrium is reached

(typically 24-48 hours).

Allow the undissolved solid to settle.

Carefully extract a known volume of the supernatant and filter it to remove any remaining

solid particles.

Quantify the concentration of 11-MUA in the filtrate using a pre-validated analytical

method.

The determined concentration represents the solubility of 11-MUA in that solvent at the

specified temperature.

2. Determination of pKa by Titration
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This protocol describes a general acid-base titration method to determine the pKa of the

carboxylic acid group.

Materials: 11-Mercaptoundecanoic Acid, a suitable solvent in which 11-MUA is soluble

(e.g., a water-cosolvent mixture), a standardized solution of a strong base (e.g., 0.1 M

NaOH), a pH meter, a burette, and a magnetic stirrer.

Procedure:

Dissolve a known mass of 11-MUA in a known volume of the chosen solvent system.

Place the solution in a beaker with a magnetic stir bar and immerse the pH electrode.

Record the initial pH of the solution.

Incrementally add the standardized base solution from the burette, recording the pH after

each addition.

Continue the titration past the equivalence point.

Plot the pH versus the volume of base added to generate a titration curve.

The pKa is the pH at which half of the acid has been neutralized (the midpoint of the

steepest part of the curve).

3. Determination of Thiol pKa

Specialized techniques are often required to determine the pKa of a thiol group.

Isothermal Titration Calorimetry (ITC): This method measures the heat change upon titration

of the thiol with a base to determine the pKa.[12][13]

Raman-based pH Titration: This technique monitors the change in the S-H stretching feature

in the Raman spectrum as a function of pH to determine the pKa.[14]

Visualizations
Logical Workflow for Solubility Determination
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Add excess 11-MUA to a known volume of solvent

Equilibrate at constant temperature (e.g., 24-48h)

Allow undissolved solid to settle

Filter supernatant

Quantify 11-MUA concentration in filtrate

Solubility Determined

pH < pKa pH > pKa

Predominantly Protonated
HS-(CH2)10-COOH

pH = pKa
[Protonated] = [Deprotonated]

Increase pH Predominantly Deprotonated
HS-(CH2)10-COO-

Increase pH

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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